4-[4-Methyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidin-2-yl]morpholine

• IUPAC Name: 4-[4-methyl-6-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl]pyrimidin-2-yl]morpholine
• InChI: InChI=1S/C18H23N9O/c1-14-12-17(21-18(20-14)26-8-10-28-11-9-26)25-6-4-24(5-7-25)16-3-2-15-22-19-13-27(15)23-16/h2-3,12-13H,4-11H2,1H3
• InChI Key: IGSBMAHHYAAIQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCOCC2)N3CCN(CC3)C4=NN5C=NN=C5C=C4
• Molecular Formula: C18H23N9O
• Molecular Weight: 381.4 g/mol

Description

The compound “4-[4-Methyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidin-2-yl]morpholine” is a complex organic molecule that contains several heterocyclic rings, including a triazole ring and a pyrimidine ring. Triazole compounds are known to show versatile biological activities and are present as a central structural component in a number of drug classes.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a triazole ring, a pyrimidine ring, and a morpholine ring. The triazole ring is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. The pyrimidine ring is a six-membered ring with four carbon atoms and two nitrogen atoms. The morpholine ring is a six-membered ring with four carbon atoms and an oxygen and nitrogen atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would largely depend on the functional groups present in the molecule. The presence of multiple nitrogen atoms in the triazole and pyrimidine rings could potentially make this compound reactive towards electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple nitrogen atoms and aromatic rings could potentially make this compound polar and capable of forming hydrogen bonds.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Triazole compounds are known to bind in the biological system with a variety of enzymes and receptors, showing versatile biological activities.

Future Directions

The future research directions for this compound could involve further exploration of its biological activities, optimization of its synthesis methods, and investigation of its potential applications in various fields.